1-naphthaldehyde [5-(2-nitrobenzyl)-4-oxo-1,3-thiazolidin-2-ylidene]hydrazone

• IUPAC Name: (2E)-2-[(E)-naphthalen-1-ylmethylidenehydrazinylidene]-5-[(2-nitrophenyl)methyl]-1,3-thiazolidin-4-one
• InChI: InChI=1S/C21H16N4O3S/c26-20-19(12-15-7-2-4-11-18(15)25(27)28)29-21(23-20)24-22-13-16-9-5-8-14-6-1-3-10-17(14)16/h1-11,13,19H,12H2,(H,23,24,26)/b22-13+
• InChI Key: UWXMDPPQTRITEM-LPYMAVHISA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=CC=C2C=NN=C3NC(=O)C(S3)CC4=CC=CC=C4[N+](=O)[O-]
• Isomeric SMILES: C1=CC=C2C(=C1)C=CC=C2/C=N/N=C/3\NC(=O)C(S3)CC4=CC=CC=C4[N+](=O)[O-]
• Molecular Formula: C21H16N4O3S
• Molecular Weight: 404.4 g/mol

Description

1-naphthaldehyde [5-(2-nitrobenzyl)-4-oxo-1,3-thiazolidin-2-ylidene]hydrazone, also known as NATH, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. NATH is synthesized by the reaction of 5-(2-nitrobenzyl)-4-oxo-2-thioxo-1,3-thiazolidine with 1-naphthaldehyde hydrazone.

Mechanism of Action

The mechanism of action of 1-naphthaldehyde [5-(2-nitrobenzyl)-4-oxo-1,3-thiazolidin-2-ylidene]hydrazone is not fully understood, but it is believed to involve the inhibition of reactive oxygen species (ROS) and the modulation of various signaling pathways. 1-naphthaldehyde [5-(2-nitrobenzyl)-4-oxo-1,3-thiazolidin-2-ylidene]hydrazone has been shown to inhibit the activity of enzymes involved in the production of ROS, such as NADPH oxidase and xanthine oxidase. It has also been shown to modulate the activity of various signaling pathways, including the MAPK and NF-κB pathways.
Biochemical and Physiological Effects:
1-naphthaldehyde [5-(2-nitrobenzyl)-4-oxo-1,3-thiazolidin-2-ylidene]hydrazone has been shown to possess a range of biochemical and physiological effects. It has been shown to possess antioxidant properties, which may help to protect cells from oxidative stress. 1-naphthaldehyde [5-(2-nitrobenzyl)-4-oxo-1,3-thiazolidin-2-ylidene]hydrazone has also been shown to possess anti-inflammatory properties, which may help to reduce inflammation in the body. In addition, 1-naphthaldehyde [5-(2-nitrobenzyl)-4-oxo-1,3-thiazolidin-2-ylidene]hydrazone has been shown to possess antimicrobial properties, which may help to prevent the growth of harmful bacteria.

Advantages and Limitations for Lab Experiments

1-naphthaldehyde [5-(2-nitrobenzyl)-4-oxo-1,3-thiazolidin-2-ylidene]hydrazone has several advantages for use in lab experiments. It is a stable compound that is easy to synthesize and purify. It is also soluble in organic solvents, which makes it easy to work with in the lab. However, there are some limitations to the use of 1-naphthaldehyde [5-(2-nitrobenzyl)-4-oxo-1,3-thiazolidin-2-ylidene]hydrazone in lab experiments. It is a relatively new compound, and there is still much to be learned about its properties and potential applications. In addition, the mechanism of action of 1-naphthaldehyde [5-(2-nitrobenzyl)-4-oxo-1,3-thiazolidin-2-ylidene]hydrazone is not fully understood, which makes it difficult to design experiments to investigate its effects.

Future Directions

There are several future directions for research on 1-naphthaldehyde [5-(2-nitrobenzyl)-4-oxo-1,3-thiazolidin-2-ylidene]hydrazone. One area of interest is the development of 1-naphthaldehyde [5-(2-nitrobenzyl)-4-oxo-1,3-thiazolidin-2-ylidene]hydrazone as a potential cancer treatment. Further studies are needed to investigate the mechanism of action of 1-naphthaldehyde [5-(2-nitrobenzyl)-4-oxo-1,3-thiazolidin-2-ylidene]hydrazone and to determine its efficacy in inhibiting the proliferation of cancer cells. Another area of interest is the development of 1-naphthaldehyde [5-(2-nitrobenzyl)-4-oxo-1,3-thiazolidin-2-ylidene]hydrazone as a potential therapeutic agent for inflammatory and oxidative stress-related diseases. Further studies are needed to investigate the anti-inflammatory and antioxidant properties of 1-naphthaldehyde [5-(2-nitrobenzyl)-4-oxo-1,3-thiazolidin-2-ylidene]hydrazone and to determine its potential as a therapeutic agent.

Scientific Research Applications

1-naphthaldehyde [5-(2-nitrobenzyl)-4-oxo-1,3-thiazolidin-2-ylidene]hydrazone has been extensively studied for its potential applications in various fields of scientific research. It has been shown to possess a range of biological activities, including antioxidant, anti-inflammatory, and antimicrobial properties. 1-naphthaldehyde [5-(2-nitrobenzyl)-4-oxo-1,3-thiazolidin-2-ylidene]hydrazone has also been investigated for its potential use in cancer treatment, as it has been shown to inhibit the proliferation of cancer cells.